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Compound of Interest

2-(4-Chloro-3-
Compound Name:
methylphenoxy)acetic acid

Cat. No.: B185523

This document provides essential safety and logistical guidance for the handling and disposal
of 2-(4-Chloro-3-methylphenoxy)acetic acid (CAS No. 94-74-6), a phenoxy herbicide.
Adherence to these procedures is critical to minimize exposure and ensure a safe laboratory
environment.

Hazard Identification and Exposure Limits

2-(4-Chloro-3-methylphenoxy)acetic acid, commonly known as MCPA, is harmful if
swallowed or inhaled and can cause serious eye damage. It is also classified as a possible
human carcinogen (Group 2B) by the International Agency for Research on Cancer (IARC).
Strict adherence to personal protective equipment (PPE) guidelines is mandatory to prevent
acute and chronic health effects.

Quantitative Exposure & Safety Data
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Parameter Value Reference
OSHA PEL Not established
ACGIH TLV Not established
NIOSH REL Not established

) Acute Toxicity (Oral), Serious
GHS Pictograms
Eye Damage

Signal Word Danger

H302: Harmful if swallowed.
Hazard Statements H318: Causes serious eye

damage.

Required Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling MCPA. The following table
summarizes the minimum required equipment based on established safety protocols.
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Protection Type Specification Rationale

) Protects against splashes and
) Chemical safety goggles and a ] )
Eye/Face Protection ) dust, preventing serious eye
face shield.
damage.

Chemical-resistant gloves

(Nitrile or Neoprene), a )
) ) Prevents skin contact,
) ] chemically resistant apron, and )
Skin Protection irritation, and potential
a lab coat. Ensure gloves are ]
) ) absorption.
of a suitable thickness (e.g.,

>0.11 mm for nitrile).

A NIOSH-approved respirator
with an appropriate cartridge
) ) (e.g., P95 or P100) is required Minimizes inhalation of harmful
Respiratory Protection } ] ] ] )
if working with dusts or dust or aerosolized particles.
aerosols, or when engineering

controls are insufficient.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural workflow for the safe handling of MCPA from preparation

to disposal.
3.1. Preparation and Engineering Controls

» Designated Area: All work with MCPA must be conducted in a designated area, such as a
certified chemical fume hood, to minimize inhalation exposure.

» Emergency Equipment: Ensure an eyewash station and safety shower are immediately
accessible and have been recently tested.

» PPE Donning: Before entering the designated area, don all required PPE as specified in
Section 2. Check gloves for any signs of degradation or puncture.

3.2. Chemical Handling

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Weighing: If handling the solid form, carefully weigh the required amount on a tared
container inside the fume hood to contain any dust.

e Solution Preparation: When preparing solutions, slowly add the MCPA to the solvent to avoid
splashing. Keep containers covered when not in immediate use.

e Avoid Incompatible Materials: Keep MCPA away from strong oxidizing agents.
3.3. Spill and Emergency Procedures

o Minor Spills: For small spills, absorb the material with an inert, non-combustible absorbent
(e.g., vermiculite, sand). Collect the absorbed material into a sealed, labeled container for
proper disposal.

e Major Spills: Evacuate the area immediately. Contact your institution's Environmental Health
and Safety (EHS) department.

e EXxposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical
attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.

o Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.
3.4. Decontamination and Disposal Plan

o Decontamination: Thoroughly wipe down all surfaces and equipment in the designated area
with an appropriate solvent (e.g., ethanol), followed by soap and water.

o Waste Disposal: All MCPA waste, including contaminated PPE and absorbent materials,
must be collected in a clearly labeled, sealed container. Dispose of the waste as hazardous
chemical waste in accordance with local, state, and federal regulations. Do not dispose of it
down the drain.
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Workflow Visualization

The following diagram illustrates the standard operating procedure for safely handling 2-(4-
Chloro-3-methylphenoxy)acetic acid.
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Caption: Workflow for safe handling of 2-(4-Chloro-3-methylphenoxy)acetic acid.
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 To cite this document: BenchChem. [Standard Operating Procedure: Handling 2-(4-Chloro-3-
methylphenoxy)acetic acid (MCPA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185523#personal-protective-equipment-for-handling-
2-4-chloro-3-methylphenoxy-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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